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Compound of Interest

Compound Name: Citreoviridin-13C23

Cat. No.: B15134970 Get Quote

For Immediate Reference: Proper disposal of Citreoviridin-13C23 is critical due to its high

toxicity. This substance must be treated as hazardous waste and disposed of through an

approved chemical waste management service. Under no circumstances should it be discarded

down the drain or in regular trash.

Citreoviridin is classified as a potent mycotoxin. The isotopically labeled form, Citreoviridin-
13C23, carries the same chemical hazards. It is fatal if swallowed, toxic in contact with skin,

and toxic if inhaled.[1][2][3][4] Additionally, it causes skin and serious eye irritation, may cause

respiratory irritation, and is suspected of damaging fertility or the unborn child.[5] Strict

adherence to safety protocols throughout the handling and disposal process is mandatory to

mitigate exposure risks.

Chemical and Physical Properties
A summary of the relevant properties of Citreoviridin is provided below. Note that these

properties are for the unlabeled compound and are expected to be nearly identical for

Citreoviridin-13C23.
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Property Value

Molecular Formula C₂₃H₃₀O₆

Molecular Weight 402.5 g/mol

Appearance Crystalline solid, Yellow to orange powder

Solubility DMSO: 10 mg/ml; Ethanol: 10 mg/ml

Storage Temperature 2-8°C or -20°C

Stability Light Sensitive

Disposal Protocol: A Step-by-Step Guide
The following procedure outlines the steps for the safe disposal of Citreoviridin-13C23 waste,

including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE) and Preparation:

Before handling any waste, ensure you are in a well-ventilated area, preferably within a

chemical fume hood.

Don appropriate PPE:

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use tight-sealing safety goggles and a face shield.

Lab Coat: A lab coat is mandatory.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA-

approved respirator is required.

2. Waste Segregation and Collection:

Solid Waste:
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Carefully place any remaining solid Citreoviridin-13C23, contaminated personal

protective equipment (gloves, etc.), and disposable labware (e.g., pipette tips, weighing

paper) into a designated, sealable, and clearly labeled hazardous waste container.

Avoid generating dust during transfer.

Liquid Waste:

Collect all solutions containing Citreoviridin-13C23 in a dedicated, leak-proof, and

sealable hazardous waste container.

Do not mix with other incompatible waste streams.

Sharps Waste:

Any contaminated sharps (needles, razor blades, etc.) must be placed in a designated

sharps container that is puncture-resistant.

3. Decontamination of Reusable Labware:

Thoroughly rinse any reusable glassware or equipment that came into contact with

Citreoviridin-13C23 with a suitable solvent (such as ethanol) in a fume hood.

Collect the rinse solvent as hazardous liquid waste.

After the initial solvent rinse, wash the labware with soap and water.

4. Packaging and Labeling:

Securely seal the primary waste container.

Label the container clearly with "Hazardous Waste," the full chemical name ("Citreoviridin-
13C23"), and the appropriate hazard pictograms (skull and crossbones, health hazard,

exclamation mark).

Indicate the approximate amount of the chemical in the container.

5. Storage and Disposal:
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Store the sealed and labeled waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

The storage area should be locked and accessible only to authorized personnel.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Skin Contact: Immediately take off all contaminated clothing and rinse the affected skin area

with plenty of water. Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek immediate medical attention from an

ophthalmologist.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

Ingestion: If swallowed, immediately make the victim drink water (two glasses at most) and

consult a physician. Do not induce vomiting.

Spills: Evacuate the area. For small spills, use dry cleanup procedures to avoid generating

dust. Collect the material in a suitable, labeled container for waste disposal. Prevent the spill

from entering drains or waterways.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Citreoviridin-13C23.
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Preparation

Waste Collection & Segregation

Final Steps

Start: Identify Citreoviridin-13C23 Waste
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Solid
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Sharps
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End: Disposal Complete
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Caption: Workflow for the safe disposal of Citreoviridin-13C23 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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